Cas no 2169658-69-7 (methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate)

• Product Name: methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate
• CAS No: 2169658-69-7
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 6452357
• PubChem ID: 165526222
• Update Time: 2025-10-30

methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate
• EN300-1456158
• 2169658-69-7

• Inchi： 1S/C11H13FN2O2/c1-16-11(15)8-6-13-5-7(8)10-9(12)3-2-4-14-10/h2-4,7-8,13H,5-6H2,1H3
• InChI Key： SKUYOWQOSJBVOQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C1CNCC1C(=O)OC

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.2Ų

Additional information on methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate

Methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate (CAS No. 2169658-69-7): A Comprehensive Overview

Methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate, identified by its CAS number 2169658-69-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyrrolidine core linked to a fluorinated pyridine moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural attributes of this compound make it a valuable scaffold for exploring various biological targets, particularly in the realm of oncology and central nervous system (CNS) disorders.

The methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate structure combines the versatility of the pyrrolidine ring system with the electron-withdrawing and lipophilic properties of the fluorinated pyridine substituent. This combination not only enhances the metabolic stability of the molecule but also improves its binding affinity to biological targets. The fluorine atom, in particular, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound, making it an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs) for therapeutic intervention. Methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate has emerged as a promising lead compound in this context. Its ability to disrupt aberrant PPIs associated with various diseases has been explored through both computational modeling and experimental validation. Studies have demonstrated that this compound can effectively inhibit key enzymes involved in cancer progression, such as kinases and phosphatases, by binding to their active sites and modulating their activity.

One of the most compelling aspects of Methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate is its potential application in treating CNS disorders. The fluorinated pyridine moiety enhances blood-brain barrier penetration, allowing the compound to reach its target sites within the central nervous system more efficiently. Preclinical studies have shown that this molecule exhibits significant neuroprotective effects, making it a candidate for further development in conditions such as Alzheimer's disease and Parkinson's disease. The ability of Methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate to cross the blood-brain barrier is attributed to its optimized lipophilicity and molecular size, which facilitate its transport across this critical barrier.

The synthesis of Methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriately substituted pyrrolidine derivatives and fluorinated pyridine precursors. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for preclinical and clinical studies. The use of palladium-catalyzed cross-coupling reactions has been particularly valuable in constructing the complex core structure of Methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate with high precision.

Pharmacological profiling of Methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate has revealed several promising characteristics. In vitro studies have demonstrated its potent inhibition of target enzymes with high selectivity, minimizing off-target effects. Additionally, preliminary toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, suggesting its potential for safe clinical use. These findings have generated significant interest among pharmaceutical companies looking to develop next-generation therapeutics based on this scaffold.

The future direction of research on Methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate includes further exploration of its mechanism of action and optimization for clinical translation. Computational studies using molecular dynamics simulations have provided insights into how this compound interacts with its biological targets at an atomic level. These insights are being used to design analogs with improved pharmacological properties, such as enhanced binding affinity and duration of action. Collaborative efforts between academic researchers and industry scientists are expected to accelerate the development pipeline for this promising compound.

In conclusion, Methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate (CAS No. 2169658-69-7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical data, make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, Methyl 4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylate is poised to play a crucial role in addressing some of today's most challenging medical conditions.